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The table below summarizes key findings from cost-effectiveness analyses and clinical studies comparing

ADV with other antiviral therapies.

Treatment
Comparison

Cost-Effectiveness & Clinical Outcome
Summary

Key Supporting
Data

| ADV vs. Lamivudine (LAM) | More cost-effective; similar survival but lower long-term medication costs

and significantly lower antiviral resistance [1]. | • Medication Cost (PPPD): ADV: €2.2 (Y1), €2.4 (Y2),

€3.1 (Y3). LAM: €3.0 (Y1), €4.8 (Y2), €5.6 (Y3) [1]. • 3-Yr Resistance Rate: ADV: 14.5%; LAM: 56.4%

[1]. | | ADV vs. Newer Analogues (e.g., Entecavir) | Less cost-effective; newer agents with better viral

suppression and resistance profiles offer greater long-term clinical and economic value [2] [3]. | • First-line

treatments with a favourable combination of seroconversion, viral suppression, and resistance profile offer

the greatest clinical and economic value [2] [3]. • In China, ETV was found to be the most cost-effective

option compared to LAM, ADV, and Telbivudine [3]. | | Tenofovir Alafenamide (TAF) | Not cost-effective

at its current cost compared to strategies using generic antivirals [2]. | • Analysis suggests TAF-containing

strategies are unlikely to be a rational choice from a cost perspective, and the focus should be on generic

antivirals to ensure highly cost-effective care [2]. |
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Study Design (ADV vs. LAM): A retrospective study analyzed 201 patients with HBV-related

hepatocellular carcinoma (HCC) after radical resection [1]. Patients received either LAM (n=155) or
ADV (n=46). Outcomes measured included overall survival, recurrence-free survival, antiviral

resistance, and medication costs over three years [1].
Clinical Outcome Details: The study found no significant difference in overall survival and

recurrence-free survival between the LAM and ADV groups over three years [1]. The key differentiator
was the much higher incidence of antiviral resistance in the LAM group, which necessitated switching

patients to the more expensive drug Entecavir, thereby increasing long-term costs [1].
Mechanism of Drug Interactions: ADV is primarily excreted by the kidneys via organic anion

transporters (OATs) [4]. Drugs that impair renal function or compete for these transporters (e.g.,
high-dose NSAIDs) can reduce ADV's elimination, increasing its concentration in the blood and the

risk of toxicity [4]. This necessitates vigilant monitoring in clinical practice.

Experimental Workflow for Cost-Effectiveness Analysis

The diagram below illustrates the general workflow for a clinical and cost-effectiveness study comparing

antiviral therapies, as seen in the cited research [1].
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Key Considerations for Analysis

For researchers and health economists, the following points are crucial when evaluating the cost-

effectiveness of Hepatitis B treatments:

Antiviral Resistance is a Critical Driver of Cost: The high resistance rate of first-generation drugs

like LAM leads to "salvage therapies" with more expensive drugs, significantly increasing long-term
costs and diminishing clinical utility [1] [3].

Country-Specific Drug Pricing and Policies: Cost-effectiveness conclusions can vary by region.
The dominance of generic ETV and TAF in many markets has shifted the economic landscape,

making ADV a less common first-line choice [2].
Holistic Clinical View: While ADV may be cost-effective in some direct comparisons, modern

treatment guidelines prioritize agents with a high barrier to genetic resistance (like ETV and TAF)
to prevent complications like liver cirrhosis and HCC, which are far more costly to manage [2] [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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